Cas no 56271-94-4 (Descarbamoyl Cefuroxime)

Descarbamoyl Cefuroxime Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-furanyl)-2-(methoxyimino)acetyl]amino]-3-(hydroxymethyl)-8-oxo-,(6R,7R)-
• Descarbamoyl Cefuroxime
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-furanyl)-2-(methoxyimino)ac...
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-furanyl)-2-(methoxyimino)acetyl]amino]-3-(hydroxymethyl)-8
• 7-{[2-Furyl(methoxyimino)acetyl]amino}-3-(hydroxymethyl)-8-oxo-5- thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• DCC (DESCARBAMOYL CEFUROXIME)
• 3-chloromethyl-7-phenylacetylaminocephalosporanic acid p-methoxybenzyl ester
• 7-PHENYLACETAMIDE-3-CHLOROMETHYL-CEPHALOSPORANIC ACID P-METHOXYBENZYL ESTER
• 7-PHENYLACETAMIDO-3-CHLOROMETHYLCEPHEM-4-CARBONICACID-PARA-METHOXYBENZYLESTER
• 7-phenylacetamido-3-chloromethylcephem-4-carbonicacidp-methoxybenzylester
• 7-PHENYLACETAMINO-3-CHLOROMETHYL-3-CEPHEM4-CARBOXYLIC ACID P-METHOXYBENZYL
• GCLE:INTERMEDIATE FOR CEPHALOSPORIN
• Cefuroxime Sodium Imp.A
• Cefuroxime Sodium
• Cefuroxime Sodium Impurity A (EP)
• CS-0112177
• 7-(((2Z)-2-(2-FURANYL)-2-(METHOXYIMINO)ACETYL)AMINO)-3-(HYDROXYMETHYL)-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, (6R,7R)-
• (6R,7R)-7-[[(2Z)-2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 56271-94-4
• SCHEMBL4750949
• DCCF
• CEFUROXIME SODIUM IMPURITY A [EP IMPURITY]
• UNII-G9A49M069D
• AKOS030567223
• EINECS 260-086-2
• (6R,7R)-7-((Z)-2-(furan-2-yl)-2-(methoxyimino)acetamido)-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid
• HY-135372
• Descarbamoylcefuroxime
• (6R,7R)-7-[[(2Z)-2-(2-Furanyl)-2-(methoxyimino)acetyl]amino]-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid
• A899776
• DTXSID601101388
• G9A49M069D
• (6R,7R)-7-((Z)-2-(furan-2-yl)-2-(methoxyimino)acetamido)-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2Z)-2-(2-FURANYL)-2-(METHOXYIMINO)ACETYL)AMINO)-3-(HYDROXYMETHYL)-8-OXO-, (6R,7R)-
• DTXSID101101426
• +Expand

• InChIKey： OUSLHGWWWMRAIG-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H15N3O7S/c1-24-17-9(8-3-2-4-25-8)12(20)16-10-13(21)18-11(15(22)23)7(5-19)6-26-14(10)18/h2-4,10,14,19H,5-6H2,1H3,(H,16,20)(H,22,23)
• SMILES： CON=C(c1ccco1)C(=O)NC2C3N(C2=O)C(=C(CS3)CO)C(=O)O

Computed Properties

• Exact Mass: 381.06300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 6
• Monoisotopic Mass: 381.063071
• Heavy Atom Count: 26
• Complexity: 693
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _0.2
• Topological Polar Surface Area: 167

Experimental Properties

• LogP: 0.13920
• PSA: 170.46000
• Refractive Index: 1.733
• Melting Point: >135°C (dec.)
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),
• Density: 1.71±0.1 g/cm3 (20 ºC 760 Torr),